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Introduction

ML604086 is a potent and selective small-molecule inhibitor of the C-C chemokine receptor 8
(CCRS). In the context of cancer immunotherapy, the CCL1-CCRS8 signaling axis is a critical
pathway for the recruitment of regulatory T cells (Tregs) into the tumor microenvironment
(TME). Tregs are a subset of T cells that suppress the anti-tumor immune response, thereby
promoting tumor growth and immune evasion. By blocking the interaction of the chemokine
CCL1 with its receptor CCR8 on the surface of Tregs, ML604086 is being investigated as a
promising therapeutic agent to disrupt the immunosuppressive TME and enhance anti-tumor
immunity. These application notes provide an overview of the mechanism of action of
ML604086, its in vitro activities, and detailed protocols for its application in cancer
immunotherapy research.

Mechanism of Action

ML604086 selectively inhibits the binding of the chemokine CCL1 to the CCR8 receptor.[1][2]
This receptor is highly expressed on tumor-infiltrating Tregs compared to Tregs in peripheral
blood or other tissues, making it a specific target for cancer immunotherapy.[3][4] The binding
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of CCL1, which is secreted by tumor cells and other cells within the TME, to CCR8 on Tregs
triggers a signaling cascade that leads to Treg migration and infiltration into the tumor.[3][5]
Once in the TME, Tregs exert their immunosuppressive functions through various mechanisms,
including the secretion of inhibitory cytokines and direct cell-cell contact, which ultimately
dampens the activity of cytotoxic T lymphocytes (CTLSs) that are responsible for killing cancer
cells.

By inhibiting the CCL1-CCRS8 axis, ML604086 is expected to:
e Reduce the recruitment and accumulation of Tregs within the tumor microenvironment.
 Alleviate the immunosuppressive nature of the TME.

o Enhance the anti-tumor activity of effector immune cells, such as cytotoxic T lymphocytes.

Data Presentation

The following table summarizes the reported in vitro activity of ML604086.

Parameter Cell Line IC50 Reference
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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